Cas no 2349673-64-7 ((2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid
• CAS No: 2349673-64-7
• MF: C₁₄H₁₉NO₆
• MW: 297.30376458168
• CID: 5629936
• PubChem ID: 141145919
• Update Time: 2025-10-12

(2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2349673-64-7
• EN300-28289647
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(2-methoxyethoxy)propanoic acid
• (2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid

• Inchi： 1S/C14H19NO6/c1-19-7-8-20-10-12(13(16)17)15-14(18)21-9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3,(H,15,18)(H,16,17)/t12-/m0/s1
• InChI Key： RTFIGVXNTWOGAX-LBPRGKRZSA-N
• SMILES： O(CCOC)C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.12123733g/mol
• Monoisotopic Mass: 297.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.1Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid

Comprehensive Overview of (2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid (CAS No. 2349673-64-7)

The compound (2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid (CAS No. 2349673-64-7) is a specialized chiral amino acid derivative that has garnered significant attention in the fields of pharmaceutical synthesis, peptide chemistry, and bioconjugation. Its unique structural features, including a benzyloxycarbonyl (Cbz) protecting group and a methoxyethoxy side chain, make it a versatile building block for drug discovery and biomaterial design. Researchers and industry professionals are increasingly exploring its applications in targeted drug delivery and prodrug development, aligning with the growing demand for precision medicine.

One of the key reasons for the rising interest in (2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid is its role in peptide modification. The Cbz group provides stability during synthetic processes, while the methoxyethoxy moiety enhances solubility and bioavailability—a critical factor in modern drug formulation. Recent studies highlight its potential in creating PEG-like conjugates, which are pivotal for improving the pharmacokinetics of therapeutic peptides. This aligns with trending searches such as "solubility-enhancing amino acid derivatives" and "Cbz-protected amino acids in drug design", reflecting the compound's relevance in current research.

From a synthetic chemistry perspective, the chiral integrity of (2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid is crucial for asymmetric synthesis. Its (2S)-configuration ensures compatibility with biologically active systems, addressing common queries like "chiral building blocks for APIs" and "non-natural amino acid applications". The compound’s carboxylic acid functionality further allows for diverse coupling reactions, making it a favorite in solid-phase peptide synthesis (SPPS) workflows. These attributes position it as a valuable tool for researchers investigating next-generation biologics.

Beyond pharmaceuticals, CAS No. 2349673-64-7 has potential in material science, particularly in designing smart hydrogels and biodegradable polymers. The 2-methoxyethoxy group introduces ether linkages that improve material flexibility—a hot topic in searches related to "functionalized polymers for medical devices". Its dual reactivity (amine-protected and acid-activated) also supports click chemistry applications, resonating with the demand for modular synthetic approaches in nanotechnology.

Quality control and analytical characterization of (2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid are frequently discussed in forums. Techniques like HPLC, NMR, and mass spectrometry are essential to verify its purity and enantiomeric excess—topics often searched alongside "CAS 2349673-64-7 specification". Suppliers emphasizing GMP-grade batches cater to the stringent requirements of preclinical studies, bridging a gap in the life sciences supply chain.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-3-(2-methoxyethoxy)propanoic acid represents a nexus of innovation across multiple disciplines. Its structural tailorability answers pressing needs in drug delivery optimization and biocompatible material engineering, while its synthetic accessibility meets industrial scalability demands. As research trends pivot toward multifunctional biomolecules, this compound is poised to remain a focal point in both academic and commercial spheres.